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Compound of Interest

Compound Name: 2-Bromo-5-isopropylpyridine
CAS No.: 1142197-16-7
Cat. No.: B1342424
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data
for the compound 2-Bromo-5-isopropylpyridine. Due to the limited availability of public
experimental spectra for this specific molecule, this document presents predicted spectroscopic
data based on the analysis of structurally similar compounds and established principles of
infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass
spectrometry (MS). Detailed, generalized experimental protocols for acquiring such data are
also provided to guide researchers in their analytical workflows.

Chemical Structure and Properties
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Property Value

IUPAC Name 2-bromo-5-(propan-2-yl)pyridine
Synonyms 2-Bromo-5-(1-methylethyl)pyridine
CAS Number 1142197-16-7[1][2][3]

Molecular Formula

CeH10BrN[2][4]

Molecular Weight

200.08 g/mol [2][4]

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 2-Bromo-5-

isopropylpyridine. These predictions are based on the analysis of its chemical structure and

comparison with spectroscopic data of related compounds such as 2-bromopyridine, 5-ethyl-2-

methylpyridine, and 2-bromo-5-methylpyridine.[5][6]

Predicted *H NMR Data (500 MHz, CDCla)

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~8.3 d 1H H-6
~7.5 dd 1H H-4
~7.4 d 1H H-3
~3.0 sept 1H CH (isopropyl)
~1.2 d 6H CHs (isopropyl)

Predicted **C NMR Data (125 MHz, CDCI:s)
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Chemical Shift (6, ppm) Assighment
~149 C-6

~142 C-2

~139 C-4

~137 C-5

~127 C-3

~34 CH (isopropyl)
~23 CHs (isopropyl)

Predicted FT-IR Data

Wavenumber (cm~—2) Intensity Assignment
3100-3000 Medium Aromatic C-H stretch

Aliphatic C-H stretch
2960-2870 Strong

(isopropyl)

~1580, ~1460, ~1420

Medium-Strong

C=C and C=N stretching
(pyridine ring)

~1380 Medium C-H bending (isopropy!)
~1020 Medium C-N stretch
Below 800 Strong C-Br stretch

Predicted Mass Spectrometry (MS)Data

miz Relative Intensity Assighment
) [M]* (Molecular ion peak with
201/199 High o
bromine isotopes)
186/184 Medium [M - CHs]*
120 High [M - Br]*
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Experimental Protocols

The following are detailed, generalized methodologies for the key experiments cited.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To determine the carbon-hydrogen framework of the molecule.
Instrumentation: A high-field NMR spectrometer (e.g., 400 or 500 MHz).
Procedure:

o Sample Preparation: Dissolve approximately 5-10 mg of 2-Bromo-5-isopropylpyridine in
0.6-0.7 mL of deuterated chloroform (CDCls).

o Data Acquisition:

Transfer the solution to a 5 mm NMR tube.

[¢]

[e]

Place the NMR tube in the spectrometer's probe.

[e]

Tune and shim the spectrometer to optimize the magnetic field homogeneity.

o

Acquire the *H NMR spectrum using a standard pulse sequence.

[¢]

Acquire the 13C NMR spectrum using a proton-decoupled pulse sequence.
» Data Processing:

o Process the raw data by applying Fourier transformation, phase correction, and baseline
correction.

o Calibrate the chemical shifts using the residual solvent peak (CDCls: 6 7.26 ppm for *H
and o 77.16 ppm for 13C).

Fourier-Transform Infrared (FT-IR) Spectroscopy

Objective: To identify the functional groups present in the molecule.
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Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.
Procedure:
o Sample Preparation (Thin Film Method):

o Dissolve a small amount of 2-Bromo-5-isopropylpyridine in a volatile solvent (e.g.,

dichloromethane).
o Apply a drop of the solution onto a salt plate (e.g., KBr, NaCl).
o Allow the solvent to evaporate, leaving a thin film of the compound on the plate.
o Data Acquisition:
o Place the salt plate in the sample holder of the FT-IR spectrometer.
o Acquire a background spectrum of the clean, empty salt plate.

o Acquire the sample spectrum. The instrument software will automatically ratio the sample
spectrum against the background spectrum.

» Data Processing:

o Perform baseline correction and peak picking to identify the wavenumbers of the
absorption bands.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule.
Instrumentation: A mass spectrometer with an electron ionization (EI) source.
Procedure:

o Sample Introduction: Introduce a small amount of the sample into the ion source, typically via
a direct insertion probe for solid or low-volatility liquid samples, or through a gas
chromatograph (GC-MS) for volatile samples.
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« lonization: Bombard the sample with a beam of electrons (typically at 70 eV) to induce
ionization and fragmentation.

e Mass Analysis: The resulting positively charged fragments are accelerated and separated
based on their mass-to-charge (m/z) ratio by a mass analyzer (e.g., a quadrupole or time-of-
flight analyzer).

» Detection: A detector records the abundance of each fragment at a specific m/z value.

o Data Analysis: The resulting mass spectrum is plotted as relative intensity versus m/z. The
molecular ion peak and the fragmentation pattern are analyzed to elucidate the structure of
the molecule.

Workflow Visualization

The following diagram illustrates the logical workflow for the spectroscopic analysis of a
chemical compound like 2-Bromo-5-isopropylpyridine.
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Compound Synthesis & Purification

Synthesis of 2-Bromo-5-isopropylpyridine

\
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\
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;
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Click to download full resolution via product page

Caption: Workflow for the spectroscopic characterization of 2-Bromo-5-isopropylpyridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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